Cas no 766-95-0 (2,5-Diethyl-1H-pyrrole)

• Product Name: 2,5-Diethyl-1H-pyrrole
• CAS No: 766-95-0
• MF: C₈H₁₃N
• MW: 123.195522069931
• CID: 580299
• PubChem ID: 136602
• Update Time: 2025-04-19

2,5-Diethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,5-Diethyl-1H-pyrrole
• 1H-Pyrrole,2,5-diethyl-
• 2,5-Diaethyl-pyrrol
• 2,5-diethyl-pyrrole
• AC1L38VP
• AK103475
• ANW-64761
• CTK8C0494
• SureCN890877
• DTXSID60227418
• SB63290
• 1H-Pyrrole, 2,5-diethyl-
• 2,5-diethylpyr-role
• 766-95-0
• SCHEMBL890877
• CIKZQBMEPDKJHF-UHFFFAOYSA-N

• Inchi： 1S/C8H13N/c1-3-7-5-6-8(4-2)9-7/h5-6,9H,3-4H2,1-2H3
• InChI Key： CIKZQBMEPDKJHF-UHFFFAOYSA-N
• SMILES： N1C(=CC=C1CC)CC

Computed Properties

• Exact Mass: 123.10489
• Monoisotopic Mass: 123.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 70.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 0.9098 (estimate)
• Melting Point: 63.75°C (estimate)
• Boiling Point: 186.05°C
• Flash Point: 69.2°C
• Refractive Index: 1.4844 (estimate)
• PSA: 15.79